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Compound of Interest

Compound Name: Spodumene (AILi(SiO3)2)

Cat. No.: B081067

Technical Support Center: Spodumene Flotation
Circuits

This technical support center provides troubleshooting guidance and frequently asked
guestions (FAQs) to assist researchers, scientists, and drug development professionals in
optimizing spodumene flotation circuits for improved recovery.

Frequently Asked Questions (FAQSs)

Q1: What are the most common causes of low spodumene recovery in flotation?
Low spodumene recovery can be attributed to several factors:

o Presence of Slimes: Fine particles, or slimes (typically below 20 um), can coat the surface of
spodumene, preventing collector adsorption and hindering bubble-particle attachment. This
increases reagent consumption and reduces selectivity.[1][2] Desliming the pulp before
flotation is a crucial step to mitigate this issue.[2][3]

» Inadequate pH Control: The pH of the pulp is a critical parameter that influences the surface
charge of spodumene and the effectiveness of reagents. The optimal pH for spodumene
flotation is typically in the alkaline range, often between 7.5 and 10.[1][4][5][6]

 Incorrect Reagent Scheme: The choice and dosage of collectors, frothers, activators, and
depressants are vital. Using an inappropriate collector or an incorrect dosage can lead to
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poor spodumene hydrophobicity and, consequently, low recovery.[5][7][8]

« Interference from Gangue Minerals: Minerals such as quartz, feldspar, and mica often have
similar surface properties to spodumene, leading to poor selectivity.[2][9][10] The presence
of iron-containing minerals can also negatively impact the process.[2]

o Improper Liberation: If the spodumene is not sufficiently liberated from the gangue minerals
during the grinding stage, it cannot be effectively separated by flotation.

Q2: How does pH affect spodumene flotation and what is the optimal range?

The pH of the flotation pulp significantly impacts the surface chemistry of spodumene and the
ionization of fatty acid collectors. The optimal flotation performance for spodumene is generally
achieved in a slightly alkaline environment.[5] Research indicates that a pH range of 7.5 to 9.8
is optimal for achieving high recovery.[1][4] One study found the best performance at a pH of
10.[6][11] Conditioning the pulp with sodium hydroxide (NaOH) to increase alkalinity has been
shown to improve spodumene recovery.[8] However, using sodium carbonate (Na2CO3) as a
pH regulator can have a negative effect on recovery.[6][11]

Q3: What is the role of desliming in improving spodumene recovery?

Desliming is the process of removing very fine particles (slimes) from the ore slurry before
flotation. This is a critical step for several reasons:

o Reduced Reagent Consumption: Slimes have a large surface area and can adsorb a
significant amount of flotation reagents, making them unavailable for the target mineral,
spodumene.[2]

e Improved Selectivity: Slime coatings on spodumene particles can mask their surface,
preventing the collector from adsorbing and rendering them hydrophilic.[2][12] This leads to
poor attachment to air bubbles and consequently, poor recovery.

o Enhanced Froth Stability: The presence of excessive fines can negatively affect froth stability
and mobility, hindering the separation process.

Strengthening the stirring in the mixing tank before flotation can help disperse the sludge and
improve the selectivity of the reagents.[12]
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Q4: Which collectors are most effective for spodumene flotation?

Anionic collectors, particularly fatty acids and their soaps, are widely used for spodumene
flotation.

e Oleic acid and its soaps (like sodium oleate) are the most common collectors.[5][7] They
effectively adsorb onto the spodumene surface, making it hydrophobic.

» Mixed Anionic/Cationic Collectors: A mixture of oleic acid and a cationic collector like
dodecylamine has been shown to improve both selectivity and collectability.[13] This
combination can be particularly effective in mitigating the negative effects of feldspar slime.
[14][15]

» Amine collectors (e.g., dodecylamine) are typically used in reverse flotation where the
gangue minerals are floated off, leaving the spodumene in the tailings.[6][7]

The choice of collector and its dosage should be optimized based on the specific ore
characteristics.[16]

Q5: How can | address issues with gangue minerals like feldspar and quartz impacting
selectivity?

The similar surface properties of spodumene, feldspar, and quartz make their separation
challenging.[9][10] The following strategies can be employed:

o Use of Depressants: Depressants are reagents that selectively inhibit the flotation of gangue
minerals.

o Sodium silicate (water glass) is a common depressant for quartz and feldspar.[7][17]

o Starch and dextrin can be used to depress spodumene in reverse flotation circuits.[3][17]

e pH Control: Maintaining the optimal pH can enhance the differential surface charge between
spodumene and gangue minerals, aiding in selective collector adsorption.

o Reverse Flotation: In this process, a cationic collector is used to float the silicate gangue
minerals, while spodumene is depressed.[3] This can be an effective strategy when the
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gangue content is low.

Troubleshooting Guides

Issue 1: Low Spodumene Recovery with High Slime
Content

Symptoms:

Poor froth formation and stability.

High reagent consumption.

Low concentrate grade and recovery.

Visual inspection of the pulp reveals a high proportion of very fine particles.

Troubleshooting Workflow:
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Start: Low Spodumene Recovery

'

Diagnose: High Slime Content

'

Step 1: Implement/Optimize Desliming

l Option 1 l Option 2

Method A: Hydrocyclone Classification Method B: High-Intensity Conditioning & Attrition Scrubbing

' '

Step 2: Adjust Reagent Dosages Post-Desliming

'

Step 3: Evaluate Flotation Performance

'

Outcome: Improved Recovery?

Succe{sful l Unsuccessful

Yes: Process Optimized No: Re-evaluate Grinding Circuit
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Start: Poor Selectivity

l

Diagnose: High Gangue Recovery

l

Step 1: Optimize Depressant Addition

'

Reagent: Sodium Silicate

l

Dosage Optimization Tests

'

Step 2: Fine-tune Pulp pH

l

Test pH range 8.0 - 10.5

'

Step 3: Consider Reverse Flotation

'

Evaluate Cationic Collectors

l

Step 4: Assess Flotation Performance

'

Outcome: Improved Selectivity?

Succe{sful l Unsuccessful

Yes: Process Optimized No: Investigate Collector Suite
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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